Cas no 1700242-31-4 (2-(Isoquinolin-8-yl)propanoic acid)

• Product Name: 2-(Isoquinolin-8-yl)propanoic acid
• CAS No: 1700242-31-4
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 5697278
• PubChem ID: 17907239
• Update Time: 2023-10-14

2-(Isoquinolin-8-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1137995
• 1700242-31-4
• 2-(isoquinolin-8-yl)propanoic acid
• 2-(isoquinolin-8-yl)propanoicacid
• 8-Isoquinolineacetic acid, α-methyl-
• 2-(Isoquinolin-8-yl)propanoic acid

• Inchi： 1S/C12H11NO2/c1-8(12(14)15)10-4-2-3-9-5-6-13-7-11(9)10/h2-8H,1H3,(H,14,15)
• InChI Key： QHGWWGIFIBHDDA-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CC=C2C=CN=CC=12)=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 395.3±17.0 °C(Predicted)
• pka: 3.96±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives